Cas no 23683-68-3 (3-Bromoperylene)

• Product Name: 3-Bromoperylene
• CAS No: 23683-68-3
• Molecular Formula: C₂₀H₁₁Br
• Molecular Weight: 331.2053
• MDL: MFCD12024274
• CID: 1028269
• PubChem ID: 11809703

3-Bromoperylene Properties

Names and Identifiers

• 3-Bromoperylene
• 3-Bromo-perylene
• 3-Brom-perylen
• 3-perylene bromide
• AG-E-69435
• AGN-PC-00GM9I
• AK-88048
• ANW-63183
• CTK0J5483
• perylene bromide
• Perylene, 3-bromo-
• C20H11Br
• GPBMCEWKAPSTOU-UHFFFAOYSA-N
• SB12588
• AB0051754
• AX8232051
• Z4462
• ST24022803
• MFCD12024274
• A878163
• DB-339289
• DTXSID00473295
• AKOS016004428
• AS-33288
• AC-29446
• SCHEMBL1187914
• CS-W021889
• 23683-68-3

• MDL： MFCD12024274
• InChIKey： GPBMCEWKAPSTOU-UHFFFAOYSA-N
• Inchi： 1S/C20H11Br/c21-18-11-10-16-14-7-2-5-12-4-1-6-13(19(12)14)15-8-3-9-17(18)20(15)16/h1-11H
• SMILES： BrC1=C([H])C([H])=C2C3=C([H])C([H])=C([H])C4C([H])=C([H])C([H])=C(C5C([H])=C([H])C([H])=C1C2=5)C3=4

Computed Properties

• Exact Mass: 330.00443
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 330.00441g/mol
• Heavy Atom Count: 21
• Complexity: 405
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 0

Experimental Properties

• PSA: 0
• Melting Point: 277-278 ºC (benzene )
• Solubility: Insuluble (2.9E-6 g/L) (25 ºC),
• Density: 1.560±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives